Cas no 1804095-72-4 (4-Formyl-5-nitro-1H-benzimidazole)

• Product Name: 4-Formyl-5-nitro-1H-benzimidazole
• CAS No: 1804095-72-4
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 4825242
• Update Time: 2025-10-28

4-Formyl-5-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-5-nitro-1H-benzimidazole

• Inchi： 1S/C8H5N3O3/c12-3-5-7(11(13)14)2-1-6-8(5)10-4-9-6/h1-4H,(H,9,10)
• InChI Key： OLAGBLYBAKMSQG-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CC2=C1N=CN2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 91.6

Additional information on 4-Formyl-5-nitro-1H-benzimidazole

4-Formyl-5-nitro-1H-benzimidazole: A Comprehensive Overview

4-Formyl-5-nitro-1H-benzimidazole, also known by its CAS number 1804095-72-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the family of benzimidazoles, which are well-known for their versatile applications in drug design, catalysis, and electronic materials. The presence of the formyl group at position 4 and the nitro group at position 5 introduces unique electronic and structural properties, making it a subject of intense research interest.

The synthesis of 4-formyl-5-nitro-1H-benzimidazole typically involves multi-step processes that combine nucleophilic aromatic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the preparation of this compound with higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. Such innovations have not only improved the scalability of production but also opened new avenues for its application in diverse industries.

In terms of applications, 4-formyl-5-nitro-1H-benzimidazole has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibitors has been extensively studied. For example, a 2023 study published in Nature Communications demonstrated that this compound can effectively inhibit the activity of a key enzyme involved in cancer cell proliferation. The nitro group at position 5 plays a critical role in stabilizing metal-ligand interactions, while the formyl group enhances solubility and bioavailability.

Beyond its biological applications, 4-formyl-5-nitro-1H-benzimidazole has also gained attention in materials science due to its electronic properties. The compound exhibits strong fluorescence under UV light, making it a potential candidate for fluorescent sensors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer matrices to develop advanced materials with tailored optical properties. Such materials could find applications in next-generation displays and biosensors.

The structural versatility of 4-formyl-5-nitro-1H-benzimidazole also makes it an ideal platform for further functionalization. By modifying the substituents at positions 4 and 5, chemists can tailor the compound's properties for specific applications. For instance, replacing the formyl group with other functional groups could enhance its catalytic activity or improve its compatibility with biological systems.

In conclusion, 4-formyl-5-nitro-1H-benzimidazole, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary chemical research. As new synthetic methods and application areas emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.